Cas no 88981-48-0 (2H-Pyran-3-methanol, 5,6-dihydro-, acetate)

• Product Name: 2H-Pyran-3-methanol, 5,6-dihydro-, acetate
• CAS No: 88981-48-0
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• CID: 617211
• PubChem ID: 71321203
• Update Time: 2025-04-19

2H-Pyran-3-methanol, 5,6-dihydro-, acetate Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-3-methanol, 5,6-dihydro-, acetate
• acetic acid,3,6-dihydro-2H-pyran-5-ylmethanol
• 88981-48-0
• Acetic acid--(5,6-dihydro-2H-pyran-3-yl)methanol (1/1)
• DTXSID40751044

• Inchi： 1S/C6H10O2.C2H4O2/c7-4-6-2-1-3-8-5-6;1-2(3)4/h2,7H,1,3-5H2;1H3,(H,3,4)
• InChI Key： DINLKBULUVDQIS-UHFFFAOYSA-N
• SMILES： O1CC(CO)=CCC1.OC(C)=O

Computed Properties

• Exact Mass: 174.08920892g/mol
• Monoisotopic Mass: 174.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų